Cas no 70855-13-9 (2,5-Hexanedione,1-(4-methylphenyl)-)

• Product Name: 2,5-Hexanedione,1-(4-methylphenyl)-
• CAS No: 70855-13-9
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 567558
• PubChem ID: 3018041
• Update Time: 2025-04-19

2,5-Hexanedione,1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Hexanedione,1-(4-methylphenyl)-
• 1-(2-methylphenyl)hexane-2,5-dione
• 1-(o-tolyl)hexane-2,5-dione
• EINECS 274-943-3
• 70855-13-9
• NS00063371
• DTXSID50991131

• Inchi： 1S/C13H16O2/c1-10-5-3-4-6-12(10)9-13(15)8-7-11(2)14/h3-6H,7-9H2,1-2H3
• InChI Key： XSBXPCJZPZAVJT-UHFFFAOYSA-N
• SMILES： O=C(CCC(C)=O)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 204.11508
• Monoisotopic Mass: 204.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1

Experimental Properties

• Density: 1.027
• Boiling Point: 335.8°C at 760 mmHg
• Flash Point: 125.9°C
• Refractive Index: 1.507
• PSA: 34.14